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Compound of Interest

Compound Name: 2-Bromo-2-methylbutanal

Cat. No.: B14464939 Get Quote

For researchers, scientists, and drug development professionals, the selection of appropriate

reagents is a critical factor in the efficiency, selectivity, and overall success of a synthetic

pathway. This guide endeavors to provide a comparative analysis of 2-bromo-2-
methylbutanal in specific reactions. However, a comprehensive review of publicly available

scientific literature, including academic papers, patents, and technical data sheets, reveals a

significant scarcity of experimental data regarding the use and efficiency of 2-bromo-2-
methylbutanal in chemical reactions.

The primary source of information for this compound is its entry in the PubChem database,

which assigns it the Compound Identification number (CID) 71369832.[1] This entry provides

basic chemical and physical properties, such as its molecular formula (C5H9BrO) and

molecular weight (165.03 g/mol ), but does not link to any publications detailing its application

or reactivity in specific synthetic contexts.[1]

The search for experimental data on reactions involving 2-bromo-2-methylbutanal did not

yield any specific results on its efficiency, reaction kinetics, or comparative performance against

other reagents. The majority of search results instead pertained to the closely related

compound, 2-bromo-2-methylbutane. This alkane analogue has been studied in the context of

elimination and substitution reactions, with data available on product distribution and reaction

rates under various conditions. For instance, its reaction with bases like potassium hydroxide

and potassium tert-butoxide leads to mixtures of 2-methyl-2-butene and 2-methyl-1-butene,

with the product ratio depending on the base used.[2][3][4]
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Due to the lack of available experimental data for 2-bromo-2-methylbutanal, it is not possible

to construct the requested comparison guide with quantitative data tables, detailed

experimental protocols, and visualizations of reaction pathways. The scientific community has

not, to date, published sufficient research on the reactivity and application of this specific

aldehyde to allow for a meaningful benchmark of its efficiency against alternative reagents.

Therefore, any discussion on the efficiency of 2-bromo-2-methylbutanal in specific reactions

would be purely speculative and would not be supported by the required experimental

evidence. Researchers interested in this compound may need to conduct their own initial

studies to determine its reactivity and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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